Cas no 58114-03-7 (1,1'-Biphenyl, 4-(1-chloroethyl)-)

• Product Name: 1,1'-Biphenyl, 4-(1-chloroethyl)-
• CAS No: 58114-03-7
• MF: C₁₄H₁₃Cl
• MW: 216.706022977829
• CID: 343052
• PubChem ID: 14674266
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-(1-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-(1-chloroethyl)-
• 1-(1-chloroethyl)-4-phenylbenzene
• 4-(1-Chloroethyl)-1,1'-biphenyl
• 58114-03-7
• DTXSID50562901
• SCHEMBL8750479

• Inchi： 1S/C14H13Cl/c1-11(15)12-7-9-14(10-8-12)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： CWAQTPVHKVSURG-UHFFFAOYSA-N
• SMILES： ClC(C)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.07069
• Monoisotopic Mass: 216.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0